Cas no 89634-48-0 (1,5-Heptadien-3-ol, (Z)-)
1,5-Heptadien-3-ol, (Z)- structure
Product Name:1,5-Heptadien-3-ol, (Z)-
CAS No:89634-48-0
MF:C7H12O
MW:112.169582366943
CID:593946
PubChem ID:71325308
Update Time:2025-04-19
1,5-Heptadien-3-ol, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Heptadien-3-ol, (Z)-
- hepta-1,5-dien-3-ol
- DTXSID60754673
- 89634-48-0
- 1,5-Heptadien-3-ol
-
- Inchi： 1S/C7H12O/c1-3-5-6-7(8)4-2/h3-5,7-8H,2,6H2,1H3
- InChI Key： CPGDYOFWPOGTGF-UHFFFAOYSA-N
- SMILES： OC(C=C)CC=CC
Computed Properties
- Exact Mass: 112.088815002g/mol
- Monoisotopic Mass: 112.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 84.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 20.2Ų
1,5-Heptadien-3-ol, (Z)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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